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Compound of Interest

Compound Name: 3-(Trifluoromethyl)phenol-d4

Cat. No.: B12304582 Get Quote

Essential Safety and Handling Guide for 3-
(Trifluoromethyl)phenol-d4
This guide provides critical safety protocols and logistical information for the handling and

disposal of 3-(Trifluoromethyl)phenol-d4. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals. Note that the safety

profile of the deuterated compound is considered to be equivalent to its non-deuterated

analogue, 3-(Trifluoromethyl)phenol.

Hazard Identification and Classification
3-(Trifluoromethyl)phenol-d4 is a hazardous substance that requires careful handling. It is

classified as a combustible liquid that can cause severe skin burns and eye damage, is harmful

if swallowed, and may lead to respiratory irritation.[1][2][3] It is also recognized as being

harmful to aquatic life with long-lasting effects.[1][2]
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Hazard Classification Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Irritation Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Flammable Liquids Category 4

Hazardous to the Aquatic Environment, Long-

term
Category 3

This data is based on the non-deuterated analogue, 3-(Trifluoromethyl)phenol.

Personal Protective Equipment (PPE)
Strict adherence to the recommended personal protective equipment is mandatory to prevent

exposure. All handling should occur in a well-ventilated area or under a chemical fume hood.[1]

[2]

Protection Type Specification

Eye/Face Protection
Safety glasses with side-shields (conforming to

EN166) or a face shield.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] This includes a lab

coat and closed-toe shoes.

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator is necessary if exposure

limits are exceeded or if irritation is experienced.

[1] A dust mask of type N95 (US) or a respirator

with an ABEK (EN14387) filter is recommended.

[4][5]
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Experimental Workflow and Handling Protocol
The following diagram outlines the standard operating procedure for the safe handling of 3-
(Trifluoromethyl)phenol-d4 from receipt to disposal.
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Caption: Workflow for Safe Handling of 3-(Trifluoromethyl)phenol-d4.
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First Aid Measures
Immediate medical attention is required in case of exposure.[1][2]

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing.[1] If not

breathing, give artificial respiration.[1]

Skin Contact

Immediately take off all contaminated clothing.

[1] Rinse skin with water/shower for at least 15

minutes.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.[1]

[2]

Ingestion

Rinse mouth. Do NOT induce vomiting.[1] Call a

physician or poison control center immediately.

[1]

Storage and Disposal
Storage: Store in a locked up, cool, dry, and well-ventilated area in a tightly closed container.[1]

[2] Keep away from heat, sparks, open flames, and hot surfaces.[1] Incompatible materials

include acids, bases, acid anhydrides, acid chlorides, and strong oxidizing agents.[1]

Disposal: This substance is considered hazardous waste.[2] Disposal must be in accordance

with local, regional, and national regulations.[2] Dispose of the contents and container to an

approved waste disposal plant.[1][2] Do not allow the chemical to enter drains or sewer

systems as it is harmful to aquatic life.[1][2] For spills, absorb with inert material like sand or

diatomaceous earth and place in a suitable, closed container for disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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